Cas no 139694-83-0 (1H-Indole-3-hexanenitrile, 2-nonyl-)

• Product name: 1H-Indole-3-hexanenitrile, 2-nonyl-
• CAS No: 139694-83-0
• MF: C₂₃H₃₄N₂
• MW: 338.529466152191
• CID: 1279559

1H-Indole-3-hexanenitrile, 2-nonyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-hexanenitrile, 2-nonyl-

• Inchi： 1S/C23H34N2/c1-2-3-4-5-6-7-11-17-22-20(15-10-8-9-14-19-24)21-16-12-13-18-23(21)25-22/h12-13,16,18,25H,2-11,14-15,17H2,1H3
• InChI Key： WAYAIBFHOKPTIH-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(CCCCCC#N)=C1CCCCCCCCC

Computed Properties

• Exact Mass: 338.27242

Experimental Properties

• Density: 0.988±0.06 g/cm3(Predicted)
• Boiling Point: 528.1±38.0 °C(Predicted)
• PSA: 39.58
• pka: 17.93±0.30(Predicted)